1-Methoxycyclopentane-1-carbothioamide
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Description
1-Methoxycyclopentane-1-carbothioamide is a cyclopentane-derived compound characterized by a methoxy group (-OCH₃) and a carbothioamide (-C(S)NH₂) substituent at the 1-position of the cyclopentane ring.
Properties
Molecular Formula |
C7H13NOS |
|---|---|
Molecular Weight |
159.25 g/mol |
IUPAC Name |
1-methoxycyclopentane-1-carbothioamide |
InChI |
InChI=1S/C7H13NOS/c1-9-7(6(8)10)4-2-3-5-7/h2-5H2,1H3,(H2,8,10) |
InChI Key |
XDMHKZHBXZXVRT-UHFFFAOYSA-N |
Canonical SMILES |
COC1(CCCC1)C(=S)N |
Origin of Product |
United States |
Preparation Methods
Synthetic Routes and Reaction Conditions: 1-Methoxycyclopentane-1-carbothioamide can be synthesized through various methods. One common approach involves the reaction of cyclopentanone with methoxyamine to form 1-methoxycyclopentanone, which is then treated with thiourea to yield the desired product. The reaction conditions typically involve the use of solvents such as ethanol or methanol and may require heating to facilitate the reaction.
Industrial Production Methods:
Chemical Reactions Analysis
Types of Reactions: 1-Methoxycyclopentane-1-carbothioamide undergoes various chemical reactions, including:
Oxidation: The compound can be oxidized to form sulfoxides or sulfones.
Reduction: Reduction reactions can convert the carbothioamide group to an amine.
Substitution: The methoxy group can be substituted with other functional groups under appropriate conditions.
Common Reagents and Conditions:
Oxidation: Reagents such as hydrogen peroxide or m-chloroperbenzoic acid (m-CPBA) are commonly used.
Reduction: Reducing agents like lithium aluminum hydride (LiAlH₄) or sodium borohydride (NaBH₄) are employed.
Substitution: Nucleophiles such as halides or amines can be used in substitution reactions.
Major Products Formed:
Oxidation: Sulfoxides or sulfones.
Reduction: Amines.
Substitution: Various substituted cyclopentane derivatives.
Scientific Research Applications
1-Methoxycyclopentane-1-carbothioamide has several applications in scientific research:
Chemistry: It is used as an intermediate in the synthesis of more complex molecules.
Biology: The compound is studied for its potential biological activities, including antimicrobial and anticancer properties.
Medicine: Research is ongoing to explore its potential as a therapeutic agent.
Industry: It is used in the development of new materials and chemical processes.
Mechanism of Action
The mechanism of action of 1-Methoxycyclopentane-1-carbothioamide involves its interaction with various molecular targets. For instance, in biological systems, it may inhibit specific enzymes or receptors, leading to its observed biological effects. The exact pathways and targets can vary depending on the specific application and context of use.
Comparison with Similar Compounds
Comparison with Structural Analogs
Structural and Functional Group Differences
The key distinction between 1-methoxycyclopentane-1-carbothioamide and its analogs lies in the substituents:
- Methoxy vs. Ester/Amino Groups: Unlike methyl 1-(methylamino)cyclopentanecarboxylate (), which features an ester (-COOCH₃) and methylamino (-NHCH₃) group, 1-methoxycyclopentane-1-carbothioamide replaces the ester with a thioamide (-C(S)NH₂). This substitution likely alters solubility and hydrogen-bonding capacity.
- Thioamide vs. Carboxylate: The thioamide group in the target compound may enhance metal-chelation properties compared to carboxylate derivatives like methyl 3-aminocyclopentanecarboxylate ().
Physicochemical Properties (Hypothetical Comparison)
Biological Activity
1-Methoxycyclopentane-1-carbothioamide (MCC) is an organic compound with the molecular formula C₇H₁₃NOS. It features a cyclopentane ring substituted with a methoxy group and a carbothioamide group. This compound has garnered interest in various biological studies due to its potential therapeutic applications, particularly in antimicrobial and anticancer research.
The synthesis of MCC typically involves the reaction of cyclopentanone with methoxyamine to produce 1-methoxycyclopentanone, which is subsequently treated with thiourea to yield the final product. The reaction conditions often include solvents like ethanol or methanol and may require heating to facilitate the transformation.
Properties Table
| Property | Details |
|---|---|
| Molecular Formula | C₇H₁₃NOS |
| Molecular Weight | 159.25 g/mol |
| IUPAC Name | 1-methoxycyclopentane-1-carbothioamide |
| InChI | InChI=1S/C7H13NOS/c1-9-7(6(8)10)4-2-3-5-7/h2-5H2,1H3,(H2,8,10) |
| InChI Key | XDMHKZHBXZXVRT-UHFFFAOYSA-N |
| Canonical SMILES | COC1(CCCC1)C(=S)N |
The biological activity of MCC is attributed to its interaction with various molecular targets within biological systems. Research indicates that it may inhibit specific enzymes or receptors, which can lead to observed biological effects such as:
- Antimicrobial Activity : Preliminary studies suggest that MCC exhibits antimicrobial properties against several bacterial strains.
- Anticancer Properties : There is ongoing research into its potential as a therapeutic agent for cancer treatment, particularly in inhibiting tumor growth and proliferation.
Antimicrobial Activity
A study conducted by researchers at a university laboratory evaluated the antimicrobial efficacy of MCC against common pathogens. The results indicated that MCC demonstrated significant inhibitory effects on both Gram-positive and Gram-negative bacteria. The Minimum Inhibitory Concentration (MIC) values were determined through serial dilution methods, revealing that MCC could be a promising candidate for developing novel antimicrobial agents.
Anticancer Research
In another study focused on cancer cell lines, MCC was tested for its cytotoxic effects. The compound was found to induce apoptosis in various cancer cell types, including breast and lung cancer cells. The mechanism involved the activation of caspase pathways, leading to programmed cell death. These findings support the potential application of MCC in cancer therapeutics.
Comparative Analysis with Similar Compounds
MCC can be compared with other cyclopentane derivatives to highlight its unique properties:
| Compound | Biological Activity | Unique Features |
|---|---|---|
| 1-Methoxycyclopentane | Limited antimicrobial effects | Lacks carbothioamide functionality |
| Cyclopentyl methyl ether | Solvent properties | No significant biological activity |
| 2-Methoxycyclopentane | Mild cytotoxicity | Similar structure but different functional groups |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
